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Compound of Interest

Compound Name: Juvabione

cat. No.: B1673173

An In-depth Technical Guide to the Relationship Between Juvabione and Todomatuic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Juvabione and todomatuic acid are closely related sesquiterpenoids found in the wood of fir
trees (Abies genus). Their significance lies in their potent and selective insect juvenile hormone
(IJH) activity, which disrupts the developmental cycle of specific insects. This document
provides a comprehensive technical overview of the chemical relationship, biosynthesis,
biological function, and relevant experimental methodologies concerning these compounds.
Juvabione is the methyl ester of todomatuic acid, a simple chemical modification that
significantly influences its properties and activity.[1][2] Both compounds are part of the defense
mechanism in conifers against insect predation and fungal pathogens.[1][3][4]

Core Chemical Relationship and Structure

The fundamental relationship between the two molecules is that juvabione is the methyl ester
of todomatuic acid.[1][2] Both are C15 sesquiterpenes built on a bisabolane scaffold.[1] The
esterification of the carboxylic acid group in todomatuic acid with methanol yields juvabione.
This structural relationship is central to their shared biological origin and function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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